3-{[(5-methyl-1,3-thiazol-2-yl)amino]carbonyl}bicyclo[2.2.2]octane-2-carboxylic acid

• IUPAC Name: 3-[(5-methyl-1,3-thiazol-2-yl)carbamoyl]bicyclo[2.2.2]octane-2-carboxylic acid
• InChI: InChI=1S/C14H18N2O3S/c1-7-6-15-14(20-7)16-12(17)10-8-2-4-9(5-3-8)11(10)13(18)19/h6,8-11H,2-5H2,1H3,(H,18,19)(H,15,16,17)
• InChI Key: ABFLIJUPYDSQAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(S1)NC(=O)C2C3CCC(C2C(=O)O)CC3
• Molecular Formula: C14H18N2O3S
• Molecular Weight: 294.37 g/mol

Description

The compound contains a thiazole ring, which is a 5-membered heterocyclic compound that contains both sulfur and nitrogen. Thiazole is an active moiety in many drugs such as Sulfathiazole (antimicrobial), Abafungin (antifungal), Ritonavir (antiretroviral), Bleomycin, and Tiazofurin (antineoplastic).

Synthesis Analysis

Thiazole derivatives can be synthesized via a one-pot three-component reaction of aromatic aldehydes, 5-methyl-1,3-thiazol-2-amine, and naphthalen-2-ol in glycerol in the presence of silica sulfuric acid (SSA) as a catalyst.

Molecular Structure Analysis

Thiazoles are characterized by significant pi-electron delocalization and have some degree of aromaticity. The calculated pi-electron density marks C5 as the primary site for electrophilic substitution, and C2-H as susceptible to deprotonation.

Chemical Reactions Analysis

Thiazole derivatives have shown a wide range of bioactivities, including antibacterial, anticancer, antifungal, anti-inflammatory, and anthelmintic activities.

Mechanism of Action

The antimicrobial potential of these derivatives is determined by inhibition of DNA gyrase.